Cas no 1361841-29-3 (2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide)

• Product Name: 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide
• CAS No: 1361841-29-3
• MF: C₁₃H₈Cl₂FNO
• MW: 284.113124847412
• CID: 4995938
• Update Time: 2025-10-29

2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide

• Inchi： 1S/C13H8Cl2FNO/c14-8-2-4-9(11(15)6-8)10-3-1-7(13(17)18)5-12(10)16/h1-6H,(H2,17,18)
• InChI Key： MBUDMQDNODMJJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C(N)=O)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 4
• Topological Polar Surface Area: 43.1

Additional information on 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide

2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide: A Comprehensive Overview

The compound with CAS No. 1361841-29-3, known as 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a biphenyl core substituted with chlorine and fluorine atoms, along with a carboxylic acid amide group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and industrial settings.

The biphenyl core of this compound serves as a rigid and planar framework, which is often desirable in molecular design for applications such as drug discovery and materials science. The substitution pattern—specifically the placement of chlorine atoms at the 2' and 4' positions, and a fluorine atom at the 2 position—contributes to its electronic properties. These substituents influence the molecule's reactivity, stability, and ability to interact with other molecules, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide in the development of advanced materials. For instance, researchers have explored its role in creating high-performance polymers and composites. The carboxylic acid amide group plays a crucial role in these applications by enabling strong intermolecular hydrogen bonding, which enhances the mechanical properties of the resulting materials.

In addition to its material science applications, this compound has shown promise in pharmaceutical research. The combination of chlorine and fluorine substituents on the biphenyl ring provides opportunities for tuning the molecule's pharmacokinetic properties. Recent findings suggest that derivatives of this compound may exhibit potential as inhibitors of certain enzymes or receptors, opening avenues for drug development.

The synthesis of 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide involves a series of well-established organic reactions. Typically, the process begins with the preparation of the biphenyl derivative through coupling reactions, followed by functionalization to introduce the chlorine and fluorine substituents. Finally, the carboxylic acid amide group is introduced via amidation reactions. These steps are carefully optimized to ensure high yields and purity.

From an environmental standpoint, understanding the degradation pathways of 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide is crucial for assessing its impact on ecosystems. Recent studies have investigated its biodegradation under various conditions, revealing that it undergoes hydrolysis under specific pH and temperature conditions. These insights are essential for developing sustainable practices in its production and use.

In conclusion, 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide (CAS No. 1361841-29-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.